Cas no 2530-10-1 (3-Acetyl-2,5-dimethylthiophene)

3-Acetyl-2,5-dimethylthiophene Properties

Names and Identifiers

• 1-(2,5-Dimethylthiophen-3-yl)ethanone
• 3-ACETYL-1,5-DIMETHYLTHIOPHENE
• 3-Acetyl-2,5-dimethylthiophene
• 1-(2,5-Dimethyl-3-thienyl)ethanone
• 2,5-Dimethyl-3-acetylthiophene
• Dimethylthienylcetone [French]
• EINECS 219-779-5
• Ethanone,1-(2,5-dimethyl-3-thienyl)
• FEMA No. 3527
• 1-(2,5-Dimethyl-3-thienyl)-ethanone
• 3-Acetyl-2,5-dimethyl thiophene
• Ethanone, 1-(2,5-dimethyl-3-thienyl)-
• 2,5-Dimethyl-3-thienyl methyl ketone
• Dimethylthienylcetone
• Ketone, 2,5-dimethyl-3-thienyl methyl
• 2,5-Dimethylthiophen-3-yl methyl ketone
• VDV865T91P
• 1-(2,5-dimethylthiophen-3-yl)ethan-1-one
• PUSJAEJRDNPYKM-UHFFFAOY
• 1-(2,5-Dimethyl-3-thienyl)ethanone, 9CI
• 2530-10-1
• EN300-18743
• 3-Acetyl-2,5-dimethylthiophene, 99%
• 1-(2,5-Dimethyl-thiophen-3-yl)-ethanone
• 1-(2,5-dimethyl-3-thiophenyl)ethanone
• 5-17-09-00444 (Beilstein Handbook Reference)
• BIDD:GT0071
• Q-100432
• Q27291776
• BRN 0112095
• 2,5-Dimethyl-3-thienyl methyl ketone, 8CI
• AS-14520
• DTXSID40179946
• 3-Acetyl-2,5-dimethylthiophene, >=99%
• SCHEMBL248005
• 3-ACETYL-2,5-DIMETHYLTHIOPHENE [FHFI]
• CHEBI:173419
• FT-0602018
• UNII-VDV865T91P
• NS00066796
• O10254
• A817771
• 1-(2,5-Dimethyl-3-thienyl)ethanone #
• 2.5-Dimethyl-3-acetyl thiophene
• AMY23245
• W-107249
• FEMA 3527
• AKOS000120606
• SY020864
• MFCD00009763
• Z90122410
• STK400196
• DTXCID00102437
• DB-020116
• +Expand

• MDL： MFCD00009763
• InChIKey： PUSJAEJRDNPYKM-UHFFFAOYSA-N
• Inchi： 1S/C8H10OS/c1-5-4-8(6(2)9)7(3)10-5/h4H,1-3H3
• SMILES： S1C(C([H])([H])[H])=C([H])C(C(C([H])([H])[H])=O)=C1C([H])([H])[H]
• BRN： 0112095

Computed Properties

• Exact Mass: 154.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.045236
• Heavy Atom Count: 10
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 45.3

Experimental Properties

• LogP: 2.56750
• PSA: 45.31000
• Refractive Index: n20/D 1.544(lit.)
• Water Partition Coefficient: Soluble in alcohol. Insoluble in water.
• Boiling Point: 105-108 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• FEMA: 3527
• Color/Form: Orange liquid
• Solubility: Not determined
• Density: 1.086 g/mL at 25 °C(lit.)

3-Acetyl-2,5-dimethylthiophene Security Information

• RTECS：OB2888000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：UN 3334
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• PackingGroup：None
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• HazardClass：9

3-Acetyl-2,5-dimethylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%